Cas no 142457-57-6 (6-methyl-5-deazatetrahydropterin)

• Product Name: 6-methyl-5-deazatetrahydropterin
• CAS No: 142457-57-6
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 903409
• PubChem ID: 135452518
• Update Time: 2025-04-19

6-methyl-5-deazatetrahydropterin Chemical and Physical Properties

Names and Identifiers

• 6-methyl-5-deazatetrahydropterin
• 2-amino-6-methyl-5,6,7,8-tetrahydro-1H-pyrido[2,3-d]pyrimidin-4-one
• 2-amino-6-methyl-5,6,7,8-tetrahydropyrido[2,3-d]pyrimidin-4(1H)-one
• DZPH4
• 142457-57-6
• 2-amino-6-methyl-5,6,7,8-tetrahydro-3H-pyrido[2,3-d]pyrimidin-4-one

• Inchi： 1S/C8H12N4O/c1-4-2-5-6(10-3-4)11-8(9)12-7(5)13/h4H,2-3H2,1H3,(H4,9,10,11,12,13)
• InChI Key： ZSIVUAYWPMCITB-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(N)N1)NCC(C)C2

Computed Properties

• Exact Mass: 180.10111102g/mol
• Monoisotopic Mass: 180.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 17
• XLogP3: -0.3
• Topological Polar Surface Area: 79.5Ų